Cas no 2060005-83-4 (1-(5-methoxypyridin-2-yl)imino-1lambda6-thiolan-1-one)

• Product Name: 1-(5-methoxypyridin-2-yl)imino-1lambda6-thiolan-1-one
• CAS No: 2060005-83-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• MDL: MFCD30502131
• CID: 5163557
• PubChem ID: 125455791
• Update Time: 2025-05-25

1-(5-methoxypyridin-2-yl)imino-1lambda6-thiolan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Methoxypyridin-2-yl)imino]-1lambda6-thiolan-1-one
• 1-(5-Methoxypyridin-2-yl)iminothiolane 1-oxide
• 1-(5-methoxypyridin-2-yl)imino-1lambda6-thiolan-1-one

• MDL： MFCD30502131
• Inchi： 1S/C10H14N2O2S/c1-14-9-4-5-10(11-8-9)12-15(13)6-2-3-7-15/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： KNSGVGNPBKGVRT-UHFFFAOYSA-N
• SMILES： S1(CCCC1)(=NC1C=CC(=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.7
• Topological Polar Surface Area: 59.9

Additional information on 1-(5-methoxypyridin-2-yl)imino-1lambda6-thiolan-1-one

Introduction to 1-(5-methoxypyridin-2-yl)imino-1λ6-thiolan-1-one (CAS No. 2060005-83-4)

1-(5-methoxypyridin-2-yl)imino-1λ6-thiolan-1-one is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its intriguing pharmacophoric features. This heterocyclic molecule, characterized by a thiolanone core fused with a 5-methoxypyridine moiety, presents a promising scaffold for the development of novel therapeutic agents. The compound's chemical structure, featuring an imine linkage and a sulfur-containing ring, suggests potential interactions with biological targets that could modulate various disease pathways.

The synthesis of 1-(5-methoxypyridin-2-yl)imino-1λ6-thiolan-1-one involves sophisticated organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. The incorporation of the 5-methoxypyridine substituent enhances the molecule's solubility and metabolic stability, making it an attractive candidate for further exploration in drug discovery programs. Recent advances in computational chemistry have enabled the prediction of its physicochemical properties, which are critical for assessing its suitability as a lead compound.

One of the most compelling aspects of this compound is its potential biological activity. The thiolanone scaffold is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, while the 5-methoxypyridine group can serve as a hydrogen bond acceptor, improving binding affinity to biological targets. Preliminary in vitro studies have demonstrated that derivatives of this class of compounds exhibit inhibitory effects on enzymes involved in cancer progression and inflammatory responses. These findings align with the growing interest in targeting multiple pathways simultaneously, a strategy that has shown promise in treating complex diseases.

The pharmacokinetic profile of 1-(5-methoxypyridin-2-yl)imino-1λ6-thiolan-1-one is another area of active investigation. Its molecular structure suggests favorable properties such as good oral bioavailability and moderate metabolic stability, which are essential for developing drugs with prolonged therapeutic effects. Additionally, the compound's ability to cross cell membranes makes it a viable candidate for treating diseases affecting tissues beyond the bloodstream. Researchers are exploring its potential as an antagonist or agonist for various receptors and ion channels, which could open doors to new treatments for neurological disorders and cardiovascular diseases.

Recent studies have also highlighted the role of thiolanones in modulating redox signaling pathways, which are critical in maintaining cellular homeostasis. The sulfur atom in the thiolanone ring can participate in redox reactions, making this class of compounds particularly interesting for investigating oxidative stress-related diseases such as Alzheimer's and Parkinson's. Furthermore, the presence of an imine group provides additional versatility in designing molecules that can undergo post-synthetic modifications, allowing chemists to fine-tune their pharmacological profiles.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-(5-methoxypyridin-2-yl)imino-1λ6-thiolan-1-one. Predictive models have been developed to screen large chemical libraries for molecules with specific biological activities, reducing the time and cost associated with traditional high-throughput screening methods. These computational tools have identified several analogs of this compound that show enhanced potency and selectivity against target enzymes and receptors. Such advancements underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

In conclusion, 1-(5-methoxypyridin-2-yl)imino-1λ6-thiolan-1-one represents a structurally innovative compound with significant therapeutic potential. Its unique combination of pharmacophoric elements makes it an attractive scaffold for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications for this molecule, driven by advancements in synthetic chemistry, computational biology, and pharmacological evaluation. As our understanding of disease mechanisms evolves, compounds like this one will play a crucial role in shaping future treatment strategies.